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Compound of Interest

Compound Name: 2,5-Dichlorobenzaldehyde

Cat. No.: B1346813 Get Quote

An In-depth Technical Guide to the Chemical Reactivity of the Aldehyde Group in 2,5-
Dichlorobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

Abstract
2,5-Dichlorobenzaldehyde is an aromatic aldehyde featuring a benzene ring substituted with

two chlorine atoms and a formyl group. This technical guide provides a comprehensive

overview of the chemical reactivity of the aldehyde functional group in this molecule. The

presence of the electron-withdrawing chlorine atoms significantly influences the electrophilicity

of the carbonyl carbon, making it a versatile intermediate in organic synthesis for

pharmaceuticals, agrochemicals, and fine chemicals. This document details key reactions such

as oxidation, reduction, nucleophilic addition, and condensation, supported by quantitative

data, detailed experimental protocols, and logical workflow diagrams.

Introduction to 2,5-Dichlorobenzaldehyde
2,5-Dichlorobenzaldehyde (C₇H₄Cl₂O) is a solid at room temperature, appearing as white to

cream-colored crystals or powder. The core of its chemical behavior lies in the aldehyde (-

CHO) group, which is attached to a dichlorinated benzene ring. The two chlorine atoms at

positions 2 and 5 are strongly electron-withdrawing. This inductive effect increases the partial

positive charge on the carbonyl carbon, enhancing its susceptibility to nucleophilic attack
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compared to unsubstituted benzaldehyde. This heightened reactivity makes it a valuable

building block in synthetic chemistry.

Physicochemical Properties
A summary of key physicochemical properties for 2,5-Dichlorobenzaldehyde is presented

below.

Property Value Reference

Molecular Formula C₇H₄Cl₂O

Molecular Weight 175.01 g/mol

Appearance
White to cream crystals or

powder

Melting Point 53.5-59.5 °C

Assay (Purity) ≥96%

CAS Number 6361-23-5

Core Reactivity of the Aldehyde Group
The aldehyde group in 2,5-Dichlorobenzaldehyde is the primary site of chemical

transformations, participating in a wide array of reactions typical of aromatic aldehydes.

To cite this document: BenchChem. [Chemical reactivity of the aldehyde group in 2,5-
Dichlorobenzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346813#chemical-reactivity-of-the-aldehyde-group-
in-2-5-dichlorobenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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